Cas no 1806929-58-7 (2-Chloro-5-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine)

2-Chloro-5-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine is a halogenated pyridine derivative with significant utility in agrochemical and pharmaceutical synthesis. Its structure features reactive sites, including chloromethyl and difluoromethyl groups, which enhance its versatility as an intermediate in cross-coupling reactions and functional group transformations. The hydroxyl group at the 4-position further allows for derivatization, enabling the synthesis of more complex molecules. This compound is particularly valued for its stability under standard conditions and its compatibility with a range of synthetic protocols. Its precise reactivity profile makes it a preferred choice for researchers developing novel active ingredients in crop protection and medicinal chemistry applications.

2-Chloro-5-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine structure

1806929-58-7 structure

Product Name:2-Chloro-5-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine

CAS No:1806929-58-7

MF:C₇H₅Cl₂F₂NO

MW:228.023506879807

CID:4866379

Update Time:2025-06-11

2-Chloro-5-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-5-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine
- Inchi： 1S/C7H5Cl2F2NO/c8-1-3-2-12-6(9)4(5(3)13)7(10)11/h2,7H,1H2,(H,12,13)
- InChI Key： PWEMTQSHSPDVOZ-UHFFFAOYSA-N
- SMILES： ClC1=C(C(F)F)C(C(CCl)=CN1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 299
XLogP3: 2
Topological Polar Surface Area: 29.1

2-Chloro-5-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029053861-250mg	2-Chloro-5-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine	1806929-58-7	97%	250mg	$940.80	2022-03-31
Alichem	A029053861-500mg	2-Chloro-5-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine	1806929-58-7	97%	500mg	$1,581.10	2022-03-31
Alichem	A029053861-1g	2-Chloro-5-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine	1806929-58-7	97%	1g	$3,158.80	2022-03-31

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Additional information on 2-Chloro-5-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine

Comprehensive Overview of 2-Chloro-5-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine (CAS No. 1806929-58-7)

2-Chloro-5-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine (CAS No. 1806929-58-7) is a highly specialized chemical compound that has garnered significant attention in the fields of agrochemicals and pharmaceutical research. This compound, characterized by its unique pyridine backbone and functional groups, plays a pivotal role in the synthesis of advanced intermediates. Its molecular structure, featuring chloromethyl and difluoromethyl substituents, offers exceptional reactivity, making it a valuable building block for developing novel compounds with potential applications in crop protection and medicinal chemistry.

The growing interest in 2-Chloro-5-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine is driven by its versatility and efficacy. Researchers and industry professionals frequently search for terms like "synthesis of pyridine derivatives", "agrochemical intermediates", and "fluorinated pyridine applications", reflecting the compound's relevance in modern chemical innovation. Its structural attributes align with the increasing demand for environmentally friendly and high-performance chemicals, a trend underscored by the rise in "green chemistry" and "sustainable agrochemicals" queries across search engines.

One of the most notable features of CAS No. 1806929-58-7 is its role in the development of next-generation crop protection agents. The difluoromethyl group, in particular, enhances the bioactivity of derivatives, addressing key challenges such as pest resistance and environmental persistence. This aligns with the surge in searches for "new pesticide formulations" and "efficient agrochemical intermediates", highlighting the compound's potential to meet evolving agricultural needs.

In pharmaceutical research, 2-Chloro-5-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine serves as a critical intermediate for designing molecules with improved pharmacokinetic properties. The incorporation of fluorine atoms is a strategic approach to enhance metabolic stability and bioavailability, topics frequently explored in "drug discovery" and "medicinal chemistry optimization" discussions. This compound's utility in creating fluorinated analogs positions it at the forefront of innovations targeting diseases with high unmet medical needs.

The synthesis and application of CAS No. 1806929-58-7 also resonate with the broader scientific community's focus on "heterocyclic chemistry" and "functional group transformations". Its reactivity profile enables diverse modifications, making it a subject of interest in academic and industrial laboratories. Recent publications and patents referencing this compound often correlate with trending queries like "advanced chemical intermediates" and "pyridine-based synthesis", further cementing its importance in contemporary research.

From a commercial perspective, the demand for 2-Chloro-5-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine is expected to rise, driven by its dual applicability in agrochemicals and pharmaceuticals. Market analyses indicate a growing preference for "high-value chemical intermediates", with this compound standing out due to its unique structural features. Suppliers and manufacturers are increasingly listing it in response to searches for "specialty chemicals for research" and "custom synthesis solutions", underscoring its market potential.

In conclusion, 2-Chloro-5-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine (CAS No. 1806929-58-7) represents a cornerstone in modern chemical innovation. Its multifaceted applications, coupled with the rising interest in "fluorinated compounds" and "agrochemical advancements", make it a subject of enduring relevance. As research continues to uncover new possibilities, this compound is poised to remain a key player in addressing some of the most pressing challenges in science and industry.